N-(3,5-dichloro-2-methoxybenzylidene)-3-(methylthio)-5-phenyl-4H-1,2,4-triazol-4-amine

• IUPAC Name: (E)-1-(3,5-dichloro-2-methoxyphenyl)-N-(3-methylsulfanyl-5-phenyl-1,2,4-triazol-4-yl)methanimine
• InChI: InChI=1S/C17H14Cl2N4OS/c1-24-15-12(8-13(18)9-14(15)19)10-20-23-16(21-22-17(23)25-2)11-6-4-3-5-7-11/h3-10H,1-2H3/b20-10+
• InChI Key: AIPPCIAVPIZYSL-KEBDBYFISA-N
• Canonical SMILES: COC1=C(C=C(C=C1Cl)Cl)C=NN2C(=NN=C2SC)C3=CC=CC=C3
• Isomeric SMILES: COC1=C(C=C(C=C1Cl)Cl)/C=N/N2C(=NN=C2SC)C3=CC=CC=C3
• Molecular Formula: C17H14Cl2N4OS
• Molecular Weight: 393.3 g/mol

Description

N-(3,5-dichloro-2-methoxybenzylidene)-3-(methylthio)-5-phenyl-4H-1,2,4-triazol-4-amine is a useful research compound. Its molecular formula is C17H14Cl2N4OS and its molecular weight is 393.3 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 392.0265376 g/mol and the complexity rating of the compound is 452. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Antimicrobial Activities

Some novel derivatives of 1,2,4-triazole, including compounds structurally similar to N-(3,5-dichloro-2-methoxybenzylidene)-3-(methylthio)-5-phenyl-4H-1,2,4-triazol-4-amine, have been synthesized and demonstrated good to moderate antimicrobial activities against test microorganisms (Bektaş et al., 2010). This indicates potential use in developing new antimicrobial agents.

Electronic and Spectroscopic Analysis

Detailed molecular, electronic, nonlinear optical, and spectroscopic analysis of heterocyclic 3-substituted-4-(3-methyl-2-thienylmethyleneamino)-4,5-dihydro-1H-1,2,4-triazol-5-ones, closely related to the subject compound, have been conducted. These studies included DFT calculations and experimental validations, which are crucial for understanding the properties and potential applications of such compounds in various fields, including material science (Beytur & Avinca, 2021).

Synthesis Techniques

The synthesis of various 1,2,3-triazole derivatives, similar in structure to the compound , has been achieved through multi-component reactions. These methods are significant for the development and large-scale production of such compounds, which could be useful in various scientific research applications (Vo, 2020).